Cas no 30447-40-6 (5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid)

• Product Name: 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid
• CAS No: 30447-40-6
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• MDL: MFCD28590924
• CID: 5611990
• PubChem ID: 84740522
• Update Time: 2025-07-18

5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 30447-40-6
• Z1993701565
• 5-chloro-2-methyl-1-benzothiophene-3-carboxylic acid
• EN300-3528333
• 5-chloro-2-methyl-1-benzothiophene-3-carboxylic acid
• Benzo[b]thiophene-3-carboxylic acid, 5-chloro-2-methyl-
• 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid

• MDL： MFCD28590924
• Inchi： 1S/C10H7ClO2S/c1-5-9(10(12)13)7-4-6(11)2-3-8(7)14-5/h2-4H,1H3,(H,12,13)
• InChI Key： SYBYJLHCZNFJRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=C(C)S2

Computed Properties

• Exact Mass: 225.9855283g/mol
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 411.7±40.0 °C(Predicted)
• pka: 3.07±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid

Introduction to 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid (CAS No. 30447-40-6)

5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid, identified by the chemical formula C₁₀H₇ClO₂ and bearing the CAS number 30447-40-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene family, a class of molecules characterized by a fused benzene and thiophene ring system, which is well-documented for its broad spectrum of biological activities. The presence of a chlorine substituent at the 5-position and a methyl group at the 2-position, along with a carboxylic acid functionality at the 3-position, imparts unique electronic and steric properties to this molecule, making it a valuable scaffold for drug discovery and development.

The structural features of 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid contribute to its potential as an intermediate in synthesizing various pharmacologically active agents. The benzothiophene core is particularly recognized for its role in the development of antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The chlorine atom at the 5-position enhances electrophilicity, facilitating further functionalization, while the carboxylic acid group allows for amide or ester bond formation, enabling the attachment of other pharmacophoric units. These attributes make it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in exploring novel derivatives of benzothiophene-based compounds due to their demonstrated efficacy in modulating biological pathways. For instance, studies have highlighted the potential of substituted benzothiophenes in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory processes. Additionally, modifications at the 5- and 2-positions have been shown to influence binding affinity to target proteins, thereby enhancing drug potency and selectivity.

The carboxylic acid moiety in 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid serves as a critical site for further chemical transformations. It can be coupled with various amine-containing compounds via amide bond formation, leading to the synthesis of peptidomimetics or bioactive peptides. Furthermore, esterification of this carboxylic acid group can yield derivatives that exhibit improved solubility or stability, which are essential factors in pharmaceutical formulations. These synthetic possibilities underscore the compound's utility as a precursor in drug design.

Recent advancements in computational chemistry have also facilitated the exploration of 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid as a lead compound. Molecular docking studies have identified its potential interaction with various biological targets, including receptors and enzymes implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzothiophene scaffold is known to penetrate the blood-brain barrier efficiently, making it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as thiophene derivatives. Common synthetic routes include chlorination followed by methylation and carboxylation at the designated positions. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, emphasizing minimal waste generation and high atom economy.

In industrial applications, 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid is utilized as an intermediate in large-scale pharmaceutical manufacturing. Its role in synthesizing active pharmaceutical ingredients (APIs) underscores its economic importance in the pharmaceutical industry. Companies specializing in fine chemicals often produce this compound under stringent quality control measures to ensure consistency and purity for downstream applications.

The pharmacokinetic profile of derivatives derived from 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid has been extensively studied to optimize bioavailability and metabolic stability. Modifications at different positions on the benzothiophene ring can significantly influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Such studies are crucial for translating preclinical findings into effective clinical therapies.

Ethical considerations are paramount when developing new pharmaceuticals based on compounds like 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid. Ensuring that synthetic pathways are environmentally sustainable and that production processes adhere to regulatory standards are essential components of modern drug development. Collaborative efforts between academia and industry are fostering innovation while maintaining ethical integrity.

The future prospects for 5-Chloro-2-methyl-1-benzothiophene-3-carboxylic acid remain promising as research continues to uncover new therapeutic applications. Ongoing clinical trials investigating novel benzothiophene-based drugs highlight their potential in treating diverse medical conditions. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing therapeutic strategies.